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Cat. No.: B188967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-[(Dimethylamino)methyl]benzonitrile is a substituted aromatic nitrile with the CAS number

35525-86-1. This document provides a comprehensive overview of its chemical and physical

properties, synthesis, and known biological activities based on currently available technical

data. This guide is intended for professionals in research and development who are interested

in the potential applications of this compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-
[(Dimethylamino)methyl]benzonitrile is presented in Table 1. This data is essential for

handling, storage, and experimental design.

Table 1: Chemical and Physical Properties of 4-[(Dimethylamino)methyl]benzonitrile
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Property Value Source

CAS Number 35525-86-1 [1][2]

Molecular Formula C₁₀H₁₂N₂ [1][3]

Molecular Weight 160.22 g/mol [1][3]

Boiling Point 245.1 °C [4]

Physical Description
Not specified in available

literature

Solubility
Not specified in available

literature

Synthesis
A general method for the synthesis of 4-[(Dimethylamino)methyl]benzonitrile has been

reported and is outlined below. The workflow for this synthesis is depicted in the following

diagram.

Experimental Protocol: Synthesis of 4-
[(Dimethylamino)methyl]benzonitrile[5]
Materials:

4-Cyanobenzyl bromide

Dimethylamine

Sodium carbonate

N,N-Dimethylformamide (DMF)

Water

Ethyl acetate

Anhydrous sodium sulfate
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Procedure:

Dissolve 4-cyanobenzyl bromide (10 g, 0.05 mol), sodium carbonate (5.95 g, 56.0 mmol, 1.1

eq.), and dimethylamine (56.0 mmol, 1.1 eq.) in N,N-dimethylformamide (75 mL).[5]

Stir the reaction mixture at room temperature for 3 hours.[5]

Heat the mixture to 90°C and continue the reaction until completion (monitoring by

appropriate analytical techniques is recommended).[5]

Cool the reaction mixture to room temperature.[5]

Add water (200 mL) and stir at 0°C.[5]

If a precipitate forms, collect the crystals by filtration, wash with cold water (2 x 50 mL), and

dry under vacuum. This constitutes the first crop of the product.[5]

Extract the filtrate with ethyl acetate (3 x 50 mL).[5]

Combine the organic phases, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure to obtain the second crop of the product.[5]

The total reported yield for this procedure is between 72-98%.[5]
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4-[(Dimethylamino)methyl]benzonitrile
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Synthesis workflow for 4-[(Dimethylamino)methyl]benzonitrile.

Biological Activity and Potential Applications
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4-[(Dimethylamino)methyl]benzonitrile has been identified as a chemical pesticide,

specifically as an insecticide.[4] It is reported to be effective against a range of insects,

including mosquitoes and cockroaches.[4] Additionally, some sources indicate that it possesses

biological activity against soil bacteria.[4]

It is critical to note that detailed experimental data, such as IC₅₀ or LD₅₀ values, and specific

protocols for its application as an insecticide are not available in the public scientific literature.

Furthermore, the precise mechanism of action for its insecticidal and antibacterial properties

has not been elucidated.

Table 2: Reported Biological Activities

Activity Target Organism(s) Description Source

Insecticidal
Mosquitoes,

Cockroaches

Reported to be an

effective pesticide.
[4]

Antibacterial Soil Bacteria
Has shown some

biological activity.
[4]

Spectroscopic Data
While specific spectral data is not widely published, references to ¹H NMR and ¹³C NMR

spectra exist, indicating that this compound has been characterized using these standard

analytical techniques.[1][6][7] Researchers are advised to consult spectral databases or

perform their own analyses to confirm the identity and purity of this compound.

Safety and Handling
Based on available safety data sheets, 4-[(Dimethylamino)methyl]benzonitrile is considered

hazardous. Appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat, should be worn when handling this chemical. Work should be conducted in a

well-ventilated area or a fume hood. For detailed safety information, please refer to the Material

Safety Data Sheet (MSDS) provided by the supplier.

Conclusion and Future Directions
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4-[(Dimethylamino)methyl]benzonitrile is a compound with potential applications as an

insecticide and antibacterial agent. While a synthesis protocol and basic chemical properties

are known, there is a significant lack of in-depth research into its biological activity. For this

compound to be of greater utility to the research and drug development community, further

studies are required to:

Elucidate its mechanism of action against insects and bacteria.

Determine its potency and spectrum of activity through quantitative biological assays.

Investigate its safety and toxicological profile in more detail.

No information on signaling pathways associated with this compound is currently available. The

generation of such data would be a crucial step in understanding its potential as a lead

compound for the development of new pesticides or antimicrobial agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b188967#4-dimethylamino-methyl-benzonitrile-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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